Cas no 2361608-90-2 (rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate)

• Product Name: rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate
• CAS No: 2361608-90-2
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 6129578
• PubChem ID: 139026653
• Update Time: 2025-10-25

rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2361608-90-2
• EN300-7431420
• rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate

• Inchi： 1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-7-11(12)5-4-8(13)6-11/h8H,4-7,13H2,1-3H3,(H,14,15)/t8-,11+/m0/s1
• InChI Key： JTDAYWMMWSMPCM-GZMMTYOYSA-N
• SMILES： F[C@]1(CNC(=O)OC(C)(C)C)CC[C@@H](C1)N

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate

Rac-Tert-Butyl N-{[(1R,3S)-3-Amino-1-Fluorocyclopentyl]Methyl}Carbamate: A Comprehensive Overview

The compound rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate (CAS No. 2361608-90-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its stereochemical properties and bioavailability.

The structure of this compound consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a cyclopentane ring. The cyclopentane ring contains a fluorine atom at the 1-position and an amino group at the 3-position, with specific stereochemistry denoted by the (1R,3S) configuration. This configuration plays a crucial role in determining the compound's physical and chemical properties, as well as its interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. For instance, researchers have employed asymmetric catalysis to achieve high enantioselectivity in the synthesis of the (1R,3S) stereoisomer. This approach not only enhances the purity of the product but also minimizes waste, aligning with green chemistry principles. Additionally, the use of fluorine-containing intermediates has been explored to optimize the fluorination step, ensuring better control over the final product's properties.

In terms of applications, this compound has shown promise in pharmacology due to its ability to modulate specific biological targets. For example, studies have demonstrated its potential as a bioisostere in drug design, where it can replace other functional groups while retaining or enhancing biological activity. Furthermore, its stereochemical diversity makes it an ideal candidate for exploring enantiomeric effects on pharmacokinetics and pharmacodynamics.

Recent research has also focused on understanding the physical properties of this compound, such as its solubility, stability, and bioavailability. Advanced analytical techniques like NMR spectroscopy and mass spectrometry have been employed to characterize its structure and confirm its stereochemistry. These studies have provided valuable insights into its behavior under different conditions, which is essential for its successful integration into drug delivery systems.

Moreover, computational chemistry has played a pivotal role in predicting the behavior of this compound in various environments. Molecular modeling studies have revealed that the tert-butyl group contributes significantly to the molecule's hydrophobicity, while the amino group enhances its ability to form hydrogen bonds. These properties are critical for determining its interactions with cellular membranes and proteins.

In conclusion, rac-tert-butyl N-{[(1R,3S)-3-amino-1-fluorocyclopentyl]methyl}carbamate (CAS No. 2361608-90-2) is a versatile compound with immense potential in chemical and pharmaceutical research. Its unique structure and stereochemistry make it an invaluable tool for exploring new drug candidates and advancing our understanding of molecular interactions. As research continues to uncover new applications for this compound, it is poised to play a significant role in shaping future innovations in these fields.